3-((4-fluorophenyl)thio)-N-(2-methoxy-4-nitrophenyl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfanyl-N-(2-methoxy-4-nitrophenyl)propanamide
• InChI: InChI=1S/C16H15FN2O4S/c1-23-15-10-12(19(21)22)4-7-14(15)18-16(20)8-9-24-13-5-2-11(17)3-6-13/h2-7,10H,8-9H2,1H3,(H,18,20)
• InChI Key: BSLZMHAXGIBWDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CCSC2=CC=C(C=C2)F
• Molecular Formula: C16H15FN2O4S
• Molecular Weight: 350.4 g/mol

Description

3-((4-fluorophenyl)thio)-N-(2-methoxy-4-nitrophenyl)propanamide, also known as FNPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FNPP belongs to the class of amides and is synthesized through a multi-step process.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on similar compounds, such as selective androgen receptor modulators, has demonstrated significant interest in understanding their pharmacokinetics and metabolism in preclinical studies. These studies aim to investigate the ideal pharmacokinetic characteristics for potential therapeutic agents. For example, a study explored the pharmacokinetics and metabolism of S-1, a potent selective androgen receptor modulator, revealing its low clearance, moderate volume of distribution, and extensive metabolization in rats (Wu et al., 2006).

Antioxidant and Anticancer Activity

Derivatives of related compounds have been synthesized and evaluated for their antioxidant and anticancer activities. Novel derivatives have shown promising results, with some exhibiting antioxidant activity superior to that of ascorbic acid and significant cytotoxicity against human glioblastoma and triple-negative breast cancer cell lines (Tumosienė et al., 2020).

Photoreactions and Stability

The photoreactivity of flutamide, a compound structurally similar to the one , has been investigated in different solvents, shedding light on its stability and potential degradation pathways under light exposure. These studies can inform the development of more stable drug formulations and understand potential safety implications for photoreactive drugs (Watanabe et al., 2015).

Antimicrobial Activity

The synthesis of related compounds and evaluation of their antimicrobial activities highlight the potential for developing new antibacterial and antifungal agents. Certain derivatives have demonstrated significant activity against various microbial strains, indicating the therapeutic potential of these compounds beyond their established applications (Helal et al., 2013).